Exploring the potential of triple conducting perovskite cathodes for high-performance solid oxide fuel cells: a comprehensive review
Journal of Materials Chemistry A Pub Date: 2023-10-07 DOI: 10.1039/D3TA05035A
Abstract
Solid oxide fuel cells (SOFCs) represent a class of energy conversion devices that exhibit exceptional efficiency in the direct conversion of chemical energy from diverse fuel sources into electricity. The cathode, which is responsible for the oxygen reduction reaction (ORR) and electron transfer in the cell, plays a critical role in determining the overall performance of SOFCs. In recent years, triple conducting perovskite (TCP) materials have attracted increasing attention as cathode materials for SOFCs due to their excellent electrocatalytic activity, high electronic and ionic conductivity, and thermal stability at high temperatures. This review paper provides a comprehensive overview of the TCP cathode materials used in SOFCs. In this paper, we first introduce the basic principles and working mechanism of SOFCs. Then, we discuss the current research status of the TCP cathodes, including their compositions, structures, and performance characteristics. Moreover, we highlight the recent advances in the development of new cathode materials and strategies to enhance the overall performance of SOFCs. Finally, we provide insights into the future research directions and potential applications of TCP cathodes in SOFCs. This review aims to offer a comprehensive understanding of the TCP cathodes and facilitate the development of more efficient and cost-effective SOFCs.
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